Cas no 1805590-63-9 (5-Bromo-2-cyano-4-fluorobenzoic acid)

• Product Name: 5-Bromo-2-cyano-4-fluorobenzoic acid
• CAS No: 1805590-63-9
• MF: C₈H₃BrFNO₂
• MW: 244.01732468605
• MDL: MFCD28735214
• CID: 4706996
• Update Time: 2025-06-09

5-Bromo-2-cyano-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyano-4-fluorobenzoic acid

• MDL： MFCD28735214
• Inchi： 1S/C8H3BrFNO2/c9-6-2-5(8(12)13)4(3-11)1-7(6)10/h1-2H,(H,12,13)
• InChI Key： FDEFEKZSYJHTAU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=C(C(=O)O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• Topological Polar Surface Area: 61.1

Additional information on 5-Bromo-2-cyano-4-fluorobenzoic acid

Introduction to 5-Bromo-2-cyano-4-fluorobenzoic acid (CAS No. 1805590-63-9)

5-Bromo-2-cyano-4-fluorobenzoic acid (CAS No. 1805590-63-9) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in various chemical and pharmaceutical applications. This compound features a bromine atom, a cyano group, and a fluorine atom, all attached to a benzoic acid core, providing a rich platform for further chemical modifications and reactions.

The molecular structure of 5-Bromo-2-cyano-4-fluorobenzoic acid is characterized by its aromatic ring with substituents that offer distinct chemical properties. The bromine atom can serve as a leaving group in substitution reactions, the cyano group can be hydrolyzed to form an amide or reduced to an amine, and the fluorine atom imparts unique electronic and steric effects. These properties make 5-Bromo-2-cyano-4-fluorobenzoic acid a valuable starting material in the synthesis of complex molecules and pharmaceuticals.

In the field of medicinal chemistry, 5-Bromo-2-cyano-4-fluorobenzoic acid has gained attention due to its potential as a building block for the development of novel therapeutic agents. Recent studies have explored its use in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral activities. For instance, researchers at the University of California have reported the synthesis of derivatives from 5-Bromo-2-cyano-4-fluorobenzoic acid that exhibit potent anti-inflammatory properties by inhibiting specific enzymes involved in inflammatory pathways.

The versatility of 5-Bromo-2-cyano-4-fluorobenzoic acid extends beyond medicinal applications. In materials science, this compound has been used as a precursor for the synthesis of functional polymers and coatings. The presence of the bromine and fluorine atoms can enhance the thermal stability and chemical resistance of these materials, making them suitable for various industrial applications such as protective coatings and electronic components.

In the realm of organic synthesis, 5-Bromo-2-cyano-4-fluorobenzoic acid serves as a key intermediate in multistep synthetic routes. Its reactivity profile allows for selective functionalization at different positions on the aromatic ring, enabling the construction of complex molecular architectures. For example, chemists at Harvard University have utilized this compound in palladium-catalyzed cross-coupling reactions to synthesize highly substituted aromatic compounds with diverse biological activities.

The physical properties of 5-Bromo-2-cyano-4-fluorobenzoic acid, including its solubility in common organic solvents and its melting point, make it suitable for various laboratory-scale and industrial processes. Its stability under standard conditions ensures reliable handling and storage, which is crucial for maintaining product quality and safety in both research and manufacturing settings.

In conclusion, 5-Bromo-2-cyano-4-fluorobenzoic acid (CAS No. 1805590-63-9) is a multifaceted compound with significant potential in both research and industrial applications. Its unique combination of functional groups provides a robust foundation for the development of novel pharmaceuticals, materials, and synthetic intermediates. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing various scientific fields.